Cas no 2171415-64-6 ((2S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• CAS No: 2171415-64-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6089601
• PubChem ID: 165810292
• Update Time: 2025-07-16

(2S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• 2171415-64-6
• EN300-1500235
• (2S)-3-[3-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxypropanoic acid

• Inchi： 1S/C27H32N2O6/c30-24(26(32)33)15-28-25(31)13-18(17-7-1-2-8-17)14-29-27(34)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24,30H,1-2,7-8,13-16H2,(H,28,31)(H,29,34)(H,32,33)/t18?,24-/m0/s1
• InChI Key： DAVYKWZVLGXDSJ-LUTIACGYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(CC(NC[C@@H](C(=O)O)O)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid

Introduction to (2S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic Acid (CAS No. 2171415-64-6)

(2S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid, identified by its CAS number 2171415-64-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The intricate structure of this molecule, characterized by its chiral center and multiple functional groups, contributes to its unique pharmacological properties.

Thename long tailof the compound provides a detailed insight into its chemical composition. The presence of a3-cyclopentyl moiety suggests the incorporation of a cyclic structure, which is known to enhance binding affinity and metabolic stability. The4-aminogroup, further modified by a(9H-fluoren-9-yl)methoxycarbonyl moiety, indicates the presence of a fluorinated aromatic ring, which is commonly used in drug design to improve pharmacokinetic profiles. Additionally, the2-hydroxypropanoic acid component introduces an acidic functional group, which can influence the compound's solubility and reactivity.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The(2S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acidhas been investigated for its potential role in modulating various cellular processes. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The chiral center at the (2S) configuration is particularly noteworthy, as it can significantly influence the biological activity and selectivity of the molecule.

Thefluoren-9-yl)methoxycarbonyl group is a key feature of this compound, contributing to its stability and bioavailability. This moiety has been widely used in the synthesis of peptidomimetics and other bioactive molecules due to its ability to enhance molecular rigidity and binding affinity. The incorporation of this group into the(2S)-3-cyclopentyl backbone may provide a scaffold for designing highly specific inhibitors targeting disease-related proteins.

Evidence from preclinical studies indicates that this compound demonstrates promising pharmacological properties. For instance, it has shown potential in reducing inflammation by inhibiting key pro-inflammatory cytokines. Additionally, it may exhibit antitumor effects by interfering with signaling pathways that promote cell proliferation and survival. These findings make it an attractive candidate for further development into a therapeutic agent.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The(2S)-configuration, achieved through stereoselective synthesis methods, is crucial for maintaining the biological activity of the compound. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to ensure high enantiomeric purity.

Thecyclopentyl group adds another layer of complexity to the molecule's structure, influencing both its physical properties and biological interactions. This moiety can improve membrane permeability and reduce metabolic degradation, making it an advantageous feature for drug candidates. Furthermore, the presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune the pharmacological profile as needed.

In conclusion, (2S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS No. 2171415-64-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in ongoing research efforts aimed at developing novel therapeutic interventions. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.